Cas no 2679927-49-0 (rac-(3R,4R)-4-methyl-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-methyl-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679927-49-0
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 5631536
• PubChem ID: 165931690
• Update Time: 2023-09-09

rac-(3R,4R)-4-methyl-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-methyl-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• EN300-28288784
• 2679927-49-0

• Inchi： 1S/C9H9F6NO3/c1-7(9(13,14)15)3-16(2-4(7)5(17)18)6(19)8(10,11)12/h4H,2-3H2,1H3,(H,17,18)/t4-,7+/m1/s1
• InChI Key： JRBHXCUOGHWNNL-FBCQKBJTSA-N
• SMILES： FC([C@@]1(C)CN(C(C(F)(F)F)=O)C[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 293.04866212g/mol
• Monoisotopic Mass: 293.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų